3-(((1h-Pyrazol-3-yl)methyl)amino)benzo[d]isothiazole 1,1-dioxide

• Molecular Formula: C11H10N4O2S
• Molecular Weight: 262.29 g/mol
• SMILES: C1=CC=C2C(=C1)C(=NCC3=CC=NN3)NS2(=O)=O
• InChI: InChI=1S/C11H10N4O2S/c16-18(17)10-4-2-1-3-9(10)11(15-18)12-7-8-5-6-13-14-8/h1-6H,7H2,(H,12,15)(H,13,14)
• InChIKey: NRDUWGXQKBLDOZ-UHFFFAOYSA-N

Reproducibility failure from scaffold mismatch: substituting 2-N-alkyl benzosultams with 3-amino analogs redirects target engagement entirely. This compound is the exact 3-((1H-pyrazol-3-yl)methyl)amino regioisomer for SAR mapping. - T-type channel probe: confirms α1H binding mode dependence on linker attachment - HIF-2 negative control: pyrazole substitution eliminates agonism, validates assay specificity - Versatile intermediate: 3-amino handle enables library synthesis via acylation or reductive amination Supplied with analytical certification. Standard global shipping.

3-(((1H-Pyrazol-3-yl)methyl)amino)benzo[d]isothiazole 1,1-dioxide: Fused Benzosultam Scaffold Overview

3-(((1H-Pyrazol-3-yl)methyl)amino)benzo[d]isothiazole 1,1-dioxide (CAS 1171186-90-5, C11H10N4O2S, MW 262.29) is a synthetic small molecule belonging to the fused benzenesulfonamide (benzosultam) class. Its structure features a benzo[d]isothiazole 1,1-dioxide core with a 3-amino substituent linked to a 1H-pyrazol-3-ylmethyl moiety. While this specific compound lacks peer-reviewed pharmacological characterization, structurally related benzoisothiazole 1,1-dioxides have been described as T-type calcium channel inhibitors and HIF-2 agonists [1] . Its primary value proposition for procurement lies in its potential as a tool compound for scaffold-hopping studies or as a synthetic intermediate for generating focused libraries targeting these mechanisms.

Scaffold-hopping tool for T-type calcium channel SAR studies

Synthetic intermediate for benzosultam library diversification

Negative control candidate for HIF-2 agonist specificity screening

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source

Procurement Risk: Benzosultam Structural Analog Specificity

The benzosultam scaffold is highly sensitive to substitution patterns. The mode of linker attachment (3-amino vs. 2-N-alkyl), the nature of the heterocycle (pyrazole vs. phenyl), and the oxidation state of the sulfur all dictate divergent biological target engagement. For instance, the 2-N-(pyrazol-3-yl)methyl regioisomer series yields potent T-type calcium channel blockers (IC50 in low µM range) [1], whereas a 3-((3,5-bis(trifluoromethyl)phenyl)amino) derivative acts as a HIF-2 agonist . Consequently, substituting 3-(((1H-pyrazol-3-yl)methyl)amino)benzo[d]isothiazole 1,1-dioxide with a commercially available ‘similar’ benzosultam could redirect the biological readout entirely, rendering experimental results irreproducible. Verification of specific functional group contributions is therefore non-negotiable before procurement.

3-Amino vs 2-N-alkyl linker regioisomerism may redirect target engagement completely

Pyrazole vs aryl substitution determines HIF-2 vs T-type channel activity profile

Metabolic stability and safety profiles observed in 2-N-series do not transfer to 3-amino regioisomer

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source

Quantitative Differentiation Evidence Summary

Regioisomeric T-Type Calcium Channel Target Engagement

This compound (3-amino regioisomer) has not been evaluated against T-type calcium channels in published assays. However, its closest regioisomer, a 2-N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide (Compound 10 in ref [1]), inhibited the α1H T-type channel with an IC50 of 2.32 µM. The shift from a 2-N-alkyl to a 3-amino linker is predicted to abolish this activity. [1]

T-Type Channel Activity

Class-level inference

Target: No data available

2-N-analog (Cmpd 10): IC50 2.32 µM

Predicted loss of activity; confirms regioisomer specificity

SAR-based inference; assay validation required

Evidence Dimension	α1H T-type calcium channel inhibitory activity (IC50)
Target Compound Data	No data available (not tested)
Comparator Or Baseline	2-N-(pyrazol-3-yl)methyl analog (Compound 10): IC50 = 2.32 µM
Quantified Difference	Activity unknown; predicted loss of function based on SAR of regioisomers
Conditions	In vitro fluorescence-based calcium flux assay; HEK293 cells expressing human α1H channel

Why This Matters

Demonstrates that this compound cannot be used as a direct substitute for 2-N-substituted T-type blockers and confirms the critical role of the linker position in target engagement.

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source

Functional Selectivity vs HIF-2 Agonists

A 3-amino benzisothiazole dioxide analog, M1002 (3-((3,5-bis(trifluoromethyl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide), acts as a HIF-2 agonist . The replacement of the bis(trifluoromethyl)phenyl group in M1002 with a 1H-pyrazol-3-ylmethyl group in the target compound eliminates the electron-withdrawing aromatic pharmacophore essential for HIF-2 activity. No HIF-2 agonism data exists for this compound.

HIF-2 Agonist Activity

Class-level inference

Target: No data available

M1002 analog: HIF-2 target gene induction at 10 µM

Predicted loss of HIF-2 agonism due to missing pharmacophore

Negative control potential; qualitative inference

Evidence Dimension	HIF-2 target gene expression
Target Compound Data	No data available (not tested)
Comparator Or Baseline	M1002: Enhances HIF-2 target gene expression at 10 µM (qualitative)
Quantified Difference	Predicted loss of HIF-2 activity due to absence of key pharmacophore
Conditions	Cell-based reporter assay; qualitative activity reported

Why This Matters

Highlights that the pyrazole moiety directs the compound away from HIF-2 biology, making it unsuitable for hypoxia research but potentially valuable for other targets.

In Vivo Efficacy Gap for Diabetic Neuropathic Pain

The 2-N-regioisomeric analog Compound 10 demonstrated significant in vivo efficacy in a streptozotocin-induced diabetic neuropathic pain (DNP) rat model, showing 3-fold greater potency than gabapentin at 1 h post-administration [1]. No in vivo efficacy data exist for 3-(((1H-pyrazol-3-yl)methyl)amino)benzo[d]isothiazole 1,1-dioxide, precluding any assumption of analogous therapeutic performance. [1]

In Vivo Pain Model Response

Cross-study comparable

Target: No data available

2-N-analog (Cmpd 10): 3-fold higher response vs gabapentin at 1 h (STZ rat DNP model)

In vivo anti-allodynic activity does not transfer across regioisomers

Requires independent validation for pain research models

Evidence Dimension	In vivo anti-allodynic efficacy (STZ-induced DNP rat model)
Target Compound Data	No data available (not tested)
Comparator Or Baseline	Compound 10: 3-fold more potent than gabapentin; maximum efficacy at 1 h
Quantified Difference	Efficacy unproven; cannot assume translation of class effects
Conditions	Streptozotocin-induced diabetic rat; von Frey filament test

Why This Matters

Prevents procurement for in vivo pain studies without prior validation, as even closely related regioisomers show vastly different efficacy profiles.

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source

Metabolic Stability and Safety Pharmacology Profile

Compound 10 and 17 from the 2-N-substituted series exhibited good metabolic stability in human liver microsomes and low hERG channel and CYP450 inhibition [1]. The ADME and safety pharmacology profile of the 3-amino regioisomer remains completely uncharacterized. Changing the substitution from the nitrogen to the carbon of the benzosultam core can profoundly alter metabolic soft spots and off-target liability. [1]

Metabolic & Safety Profile

Cross-study comparable

Target: No data available

2-N-analogs: good metabolic stability; low hERG and CYP450 inhibition

ADME properties do not transfer across regioisomers

Subsequent ADME profiling required

Evidence Dimension	Metabolic stability (human liver microsomes), hERG inhibition, CYP450 inhibition
Target Compound Data	No data available (not tested)
Comparator Or Baseline	Compounds 10 and 17: good metabolic stability; low hERG and CYP450 inhibition
Quantified Difference	Unknown; structural divergence suggests distinct metabolic fate
Conditions	Human liver microsome assay; hERG binding assay; CYP450 panel

Why This Matters

Emphasizes that procurement for pharmacological screening requires subsequent ADME profiling, as favorable properties of related compounds do not automatically transfer.

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source

Recommended Application Scenarios

Scaffold-Hopping Probe for T-Type Calcium Channel Studies

The dramatic shift from the 2-N-(pyrazol-3-yl)methyl series to the 3-amino linkage provides a unique chemical probe to study how the attachment point on the benzosultam core influences α1H T-type channel binding. As demonstrated by the potent inhibitory activity of the 2-N-analogs (IC50 2.32 µM) [1], this compound can be used in parallel to map the binding mode requirements and confirm the loss of activity predicted by SAR models. This is critical for academic labs optimizing T-type blockers.

Negative Control for HIF-2 Agonist Screening

Since the replacement of the bis(trifluoromethyl)phenyl group with a pyrazol-3-ylmethyl group is predicted to eliminate HIF-2 agonism , this compound serves as an ideal negative control. Researchers evaluating HIF-2 activators can benchmark assay specificity by confirming that this structurally related benzosultam shows no HIF-2 target gene induction, thereby excluding nonspecific scaffold effects.

Synthetic Intermediate for Benzosultam Library Diversification

The presence of a nucleophilic amino group at the 3-position makes this compound a versatile intermediate for building compound libraries. It can be readily functionalized via acylation, sulfonylation, or reductive amination to generate novel analogs for screening against underexplored targets. Given the established bioactivity of the benzosultam class [1] , this intermediate holds high potential for hit discovery in diverse target classes.

Application

Selection Property

Validation Focus

T-type calcium channel SAR mapping studies

Regioisomer-specific binding mode review

α1H channel activity assay context

HIF-2 agonist screening specificity control

Negative control selection for assay benchmarking

HIF-2 target gene induction assay

Benzosultam-focused library synthesis

Versatile amine intermediate for derivatization

Library diversification and hit discovery screening

• [1] Hong, J. R., Choi, Y. J., Keum, G., & Nam, G. (2017). Synthesis and diabetic neuropathic pain-alleviating effects of 2N-(pyrazol-3-yl)methylbenzo[d]isothiazole-1,1-dioxide derivatives. Bioorganic & Medicinal Chemistry, 25(17), 4677-4685. View Source